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Compound of Interest

Compound Name: 1-Butyl-2-nitrobenzene

CAS No.: 7137-55-5

Cat. No.: B1266369

Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 1-Butyl-2-nitrobenzene:

Boiling Point and Density

Abstract
1-Butyl-2-nitrobenzene is a nitroaromatic compound with significant potential as a building

block in synthetic organic chemistry and drug discovery. The precise characterization of its

fundamental physicochemical properties, such as boiling point and density, is paramount for its

effective use in laboratory and industrial settings. These parameters are critical for reaction

optimization, purification processes, safety protocols, and computational modeling. This guide

provides a comprehensive examination of the boiling point and density of 1-Butyl-2-
nitrobenzene, grounded in authoritative data. It details robust, self-validating experimental

protocols for their determination, explains the causality behind methodological choices, and

offers expert insights for researchers, scientists, and drug development professionals.
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Chemical Identity and Structure
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1-Butyl-2-nitrobenzene, also known as o-nitrobutylbenzene, is an organic compound featuring

a butyl group and a nitro group attached to a benzene ring at ortho positions.[1][2] The

presence of the electron-withdrawing nitro group and the alkyl chain imparts specific reactivity

and physical characteristics to the molecule, making it a valuable intermediate.[3]

Table 1: Chemical Identifiers for 1-Butyl-2-nitrobenzene

Identifier Value Source(s)

IUPAC Name 1-butyl-2-nitrobenzene PubChem[2]

CAS Number 7137-55-5 ChemicalBook, PubChem[2][4]

Molecular Formula C₁₀H₁₃NO₂ ChemicalBook, PubChem[2][4]

Molecular Weight 179.22 g/mol ChemicalBook, PubChem[2][4]

Appearance
Light yellow to amber clear

liquid
ChemicalBook[4][5]

| Synonyms| Benzene, 1-butyl-2-nitro-; o-nitrobutylbenzene; o-n-butylnitrobenzene |

CymitQuimica[1] |

Significance in Synthetic Chemistry and Drug Discovery
Nitroaromatic compounds are foundational intermediates in the synthesis of a wide array of

functionalized molecules. The nitro group can be readily reduced to an amino group, providing

a gateway to anilines, which are precursors to dyes, rubber chemicals, and pharmaceuticals.[3]

[6] Specifically, nitro compounds are explored for their potential pharmacological properties,

including antimicrobial and anticancer activities, making them valuable scaffolds in drug

development.[3][7] The butyl substituent enhances lipophilicity, a key parameter influencing a

drug candidate's pharmacokinetic profile.

Rationale for Precise Physicochemical Characterization
Accurate knowledge of boiling point and density is not merely academic.

Boiling Point: Essential for designing purification protocols such as distillation. It dictates the

required temperature and pressure conditions to separate the compound from reactants or
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byproducts.[8] An accurate boiling point is also a key indicator of substance purity.[9]

Density: Critical for reactor design, fluid handling, and calculating molar quantities from

volumes. In drug development, density data can inform formulation and dosage form design.

Boiling Point of 1-Butyl-2-nitrobenzene
Theoretical Considerations
The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure.[9][10] For this reason, boiling points are always reported with the pressure at which

they were measured. The boiling point of 1-Butyl-2-nitrobenzene is influenced by its

molecular weight and the polar nitro group, which increases intermolecular forces compared to

its non-nitrated analog, butylbenzene.

Reported Boiling Point Data
The experimentally determined boiling point for 1-Butyl-2-nitrobenzene is summarized below.

It is crucial to note that this value was obtained under reduced pressure.

Table 2: Quantitative Boiling Point Data

Property Value Source(s)

| Boiling Point | 127 °C at 10 mmHg | ChemicalBook[4][5] |

Experimental Protocol: Micro-Scale Boiling Point
Determination (Thiele Tube Method)
This method is ideal for determining the boiling point with a small sample volume (less than 0.5

mL), a common scenario in research and development.[11] The principle relies on observing

the temperature at which the vapor pressure inside a capillary tube equals the atmospheric

pressure.

Methodology

Preparation: Seal one end of a capillary tube by heating it in the flame of a Bunsen burner.
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Sample Loading: Add 0.2-0.3 mL of 1-Butyl-2-nitrobenzene into a small test tube (e.g., a

75x10mm tube).

Capillary Insertion: Place the sealed capillary tube into the test tube with the open end

submerged in the liquid.

Assembly: Attach the test tube to a thermometer using a rubber band. Ensure the sample is

level with the thermometer's bulb. The rubber band must be positioned well above the level

of the heating oil to prevent degradation.[12]

Heating: Insert the assembly into a Thiele tube filled with mineral oil, ensuring the sample is

fully immersed.

Observation (Heating Phase): Gently heat the side arm of the Thiele tube. A slow stream of

air bubbles will first emerge from the capillary. As the temperature approaches the boiling

point, this will change to a rapid, continuous stream of vapor bubbles.[11][12]

Observation (Cooling Phase): Remove the heat source. As the apparatus cools, the stream

of bubbles will slow and eventually stop. The exact temperature at which the liquid is drawn

back into the capillary tube is the boiling point of the sample at the current atmospheric

pressure.[11][12]

Record: Record this temperature and the ambient barometric pressure.[10]

Workflow for Boiling Point Determination
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Caption: Workflow for Thiele Tube Boiling Point Determination.
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Expert Insights and Troubleshooting
Causality of Bubble Stream: The initial bubbles are expelled air. The rapid stream at the

boiling point is the compound's vapor. The process ensures the pressure inside the capillary

is solely due to the sample's vapor.

Why Cooling is Key: The boiling point is measured on cooling, not heating. This is because

the liquid can easily become superheated during heating, leading to an erroneously high

temperature reading. The point where the external pressure overcomes the internal vapor

pressure upon cooling provides a much more accurate measurement.

Troubleshooting: If no bubbles appear, check that the capillary tube is properly submerged

and that the sample is being heated effectively. If the oil darkens, it may be contaminated

and should be replaced.

Density of 1-Butyl-2-nitrobenzene
Theoretical Principles
Density is an intensive property defined as the mass of a substance per unit volume (ρ = m/V).

[13] For liquids, it is typically expressed in grams per milliliter (g/mL) or grams per cubic

centimeter (g/cm³). Density is temperature-dependent; therefore, the temperature of the

measurement must always be recorded for the value to be meaningful.

Reported Density Data
The reported density for 1-Butyl-2-nitrobenzene is provided below. While the measurement

temperature is not explicitly stated in the source, standard laboratory conditions (around 20-25

°C) are typically assumed unless otherwise specified.

Table 3: Quantitative Density Data

Property Value Source(s)

| Density | 1.06 g/cm³ | ChemicalBook[4][5] |

Experimental Protocol: Density Determination
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This protocol uses a volumetric flask and an analytical balance to achieve high precision and

accuracy. A volumetric flask is calibrated to contain a very precise volume at a specific

temperature, making it superior to a graduated cylinder for this task.[14]

Methodology

Preparation: Ensure a Class A 10 mL or 25 mL volumetric flask is clean and completely dry.

Mass of Empty Flask: Place the empty volumetric flask with its stopper on a four-figure

analytical balance and record its mass (m₁).

Sample Filling: Carefully fill the flask with 1-Butyl-2-nitrobenzene until the bottom of the

meniscus aligns exactly with the calibration mark on the neck of the flask. Use a pipette for

the final additions to avoid overshooting the mark.[14]

Mass of Filled Flask: Stopper the flask and re-weigh it on the same analytical balance to

obtain the combined mass (m₂).

Temperature: Using a thermometer, measure and record the temperature of the laboratory

environment, which is assumed to be the temperature of the sample (T).

Calculation:

Calculate the mass of the liquid: m_liquid = m₂ - m₁

Calculate the density: ρ = m_liquid / V_flask (where V_flask is the calibrated volume of the

flask, e.g., 10.00 mL).

Validation: Repeat the procedure at least twice more to ensure reproducibility. The results

should agree within a narrow margin (e.g., ±0.002 g/mL).

Workflow for Density Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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